Cas no 82793-03-1 ((5xi,9xi,18alpha,22alpha)-22,23-dihydroxyolean-12-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-galactopyranosiduronic acid)

• Product name: (5xi,9xi,18alpha,22alpha)-22,23-dihydroxyolean-12-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-galactopyranosiduronic acid
• CAS No: 82793-03-1
• MF: C₄₂H₆₈O₁₄
• MW: 796.980920000001
• CID: 1806811
• PubChem ID: 158254

(5xi,9xi,18alpha,22alpha)-22,23-dihydroxyolean-12-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-galactopyranosiduronic acid Chemical and Physical Properties

Names and Identifiers

• (5xi,9xi,18alpha,22alpha)-22,23-dihydroxyolean-12-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-galactopyranosiduronic acid
• 82793-03-1
• beta-D-Glucopyranosiduronic acid, (3beta,4beta,22beta)-22,23-dihydroxyolean-12-en-3-yl 2-O-beta-D-glucopyranosyl-

• Inchi： InChI=1S/C42H68O14/c1-37(2)16-21-20-8-9-24-39(4)12-11-26(40(5,19-44)23(39)10-13-42(24,7)41(20,6)15-14-38(21,3)25(45)17-37)54-36-33(30(49)29(48)32(55-36)34(51)52)56-35-31(50)28(47)27(46)22(18-43)53-35/h8,21-33,35-36,43-50H,9-19H2,1-7H3,(H,51,52)
• InChI Key： OKIHRVKXRCAJFQ-UHFFFAOYSA-N
• SMILES： CC1(C)CC(O)C2(C)CCC3(C)C(=CCC4C5(C)CCC(OC6OC(C(O)C(O)C6OC6OC(CO)C(O)C(O)C6O)C(O)=O)C(C)(CO)C5CCC34C)C2C1 |c:12|

Computed Properties

• Exact Mass: 796.46090684g/mol
• Monoisotopic Mass: 796.46090684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 7
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 236Ų
• XLogP3: 3.5